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A deep dive into the stability of all-inorganic perovskites, this guide offers a comparative

analysis of cesium lead halide (CsPbX₃, where X = Cl, Br, I) compounds. We present a

synthesis of current experimental data on their performance under key environmental stressors

—humidity, heat, and light—to inform researchers and material scientists in the field.

All-inorganic perovskites have emerged as a promising class of materials for various

optoelectronic applications, including solar cells, LEDs, and photodetectors, owing to their

excellent intrinsic thermal stability compared to their hybrid organic-inorganic counterparts.[1]

However, their long-term operational stability remains a critical hurdle for commercialization,

with degradation triggered by environmental factors such as moisture, elevated temperatures,

and continuous illumination.[2] Understanding the comparative stability of different halide

compositions is crucial for designing robust and durable perovskite-based devices.

Comparative Stability Under Humidity
Moisture is a well-known adversary to the stability of perovskite materials.[3] The interaction

with water can lead to the decomposition of the perovskite crystal structure. Theoretical studies

suggest that while CsPbCl₃ and CsPbBr₃ are significantly less sensitive to gaseous water, all

CsPbX₃ halides are susceptible to degradation by liquid water.[3]
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Perovskite
Composition

Testing Conditions Stability Metric Source

CsPbBr₃/PMMA

composite
Water immersion

Maintained 80% of

initial

photoluminescence

after 3 months

Not specified in

snippets

CsPbBr₃/carbon-

based device

90-95% relative

humidity (RH) at room

temperature

No decrease in

efficiency after over

2500 hours

Not specified in

snippets

Chlorinated CsPbI₃ 20-30% RH at 25°C

Retained 94% of initial

efficiency after 60

days

Not specified in

snippets

Comparative Thermal Stability
All-inorganic perovskites generally exhibit superior thermal stability compared to their hybrid

counterparts. However, performance can still vary significantly between different halide

compositions. Theoretical calculations indicate that CsPbCl₃ possesses better thermal stability

due to its higher binding energy.[4] Experimental findings show that CsPbBr₃ nanocrystals

retain the highest photoluminescence intensity at elevated temperatures.[5]
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Perovskite
Composition

Testing Conditions Stability Metric Source

CsPbBr₃ 300°C in air

No compositional

degradation for 24

hours

[6]

CsPbBr₃ solar cell 200°C in air

No performance

degradation after 12

hours

[6]

CsPbBr₃/carbon-

based device
100°C in high humidity

Slightly improved

power conversion

efficiency after 840

hours

Not specified in

snippets

CsPbCl₃ nanocrystals Heating from 300 K
Sharp drop in

photoluminescence
[5]

CsPbBr₃ nanocrystals Heating up to 500 K

Retained the highest

photoluminescence

intensity compared to

CsPbCl₃ and CsPbI₃

[5]

CsPbI₃ nanocrystals Heating from 375 K

Sharp decline in

photoluminescence

intensity

[5]

Comparative Photostability
Continuous illumination can induce degradation in perovskite materials, a critical factor for light-

harvesting and light-emitting devices. The photostability of all-inorganic perovskites is an area

of active research, with various strategies being explored to mitigate light-induced degradation.
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Perovskite
Composition

Testing Conditions Stability Metric Source

CsPbBr₃ nanocrystals
450 nm LED

illumination

Retained 31.3% of

initial

photoluminescence

after 1 hour

Not specified in

snippets

Experimental Protocols
Standardized testing protocols are crucial for the objective comparison of perovskite stability.

The International Summit on Organic Photovoltaic Stability (ISOS) has established a set of

protocols that are increasingly being adopted for perovskite solar cell stability testing.[7][8][9]

These protocols define standardized stress conditions for various factors:

ISOS-D (Dark Storage): This protocol assesses the material's tolerance to environmental

factors like oxygen and moisture in the absence of light.[8]

ISOS-L (Light Soaking): This tests the material's stability under continuous illumination,

which can accelerate defect and ion migration.[8]

ISOS-T (Thermal Cycling): This protocol evaluates the material's resilience to temperature

fluctuations, which is critical for outdoor applications.[8]

ISOS-LT (Combined Light and Temperature): This protocol simulates more realistic

operational conditions by applying both light and thermal stress.[8]

A typical humidity test involves exposing the perovskite film or device to a controlled humidity

environment (e.g., a certain percentage of relative humidity at a specific temperature) and

monitoring the changes in its structural, optical, or electrical properties over time. For thermal

stability testing, samples are often subjected to prolonged annealing at elevated temperatures

in a controlled atmosphere (e.g., in air or an inert gas) or thermal cycling between high and low

temperatures. Photostability is typically evaluated by exposing the material to a continuous light

source of a specific wavelength and intensity (e.g., 1-sun equivalent) and measuring the

degradation of its photoluminescence or device performance over time.
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Degradation Pathways of All-Inorganic Perovskites
The degradation of all-inorganic perovskites is a complex process involving multiple pathways

that can be triggered by environmental stressors. The following diagram illustrates the key

degradation mechanisms.
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Caption: Common degradation pathways in all-inorganic perovskites.

In summary, while all-inorganic perovskites offer significant advantages in thermal stability, their

susceptibility to moisture and light-induced degradation remains a key challenge. Current

research indicates that CsPbBr₃ generally exhibits superior stability against humidity and

thermal stress compared to its chloride and iodide counterparts. However, the lack of

standardized comparative studies under identical experimental conditions makes a definitive

conclusion challenging. The adoption of standardized testing protocols, such as the ISOS
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protocols, is essential for generating comparable data and advancing the development of

stable and efficient all-inorganic perovskite devices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b13813981?utm_src=pdf-custom-synthesis
https://www.pqe.uni-stuttgart.de/documents/Publikationen/2022/Stability-of-perovskite-materials-and-devices.pdf
https://en.wikipedia.org/wiki/Perovskite_solar_cell
https://www.researchgate.net/publication/338870569_Formation_Thermodynamics_Stability_and_Decomposition_Pathways_of_CsPbX_3_X_Cl_Br_I_Photovoltaic_Materials
https://pmc.ncbi.nlm.nih.gov/articles/PMC9390720/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9390720/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9390720/
https://www.researchgate.net/publication/315908536_High-Temperature_Photoluminescence_of_CsPbX_3_X_Cl_Br_I_Nanocrystals
https://pubs.acs.org/doi/10.1021/acsaem.2c00624
https://www.nrel.gov/news/detail/program/2020/international-effort-establish-protocols-assessing-reporting-perovskite-stability
https://www.nrel.gov/news/detail/program/2020/international-effort-establish-protocols-assessing-reporting-perovskite-stability
https://www.fluxim.com/research-blogs/isos-protocols-stability-perovskite-solar-cells
https://specific-ikc.uk/improving-protocols-to-test-the-long-term-stability-of-perovskite-solar-cells/
https://www.benchchem.com/product/b13813981#comparative-review-of-all-inorganic-perovskite-stability
https://www.benchchem.com/product/b13813981#comparative-review-of-all-inorganic-perovskite-stability
https://www.benchchem.com/product/b13813981#comparative-review-of-all-inorganic-perovskite-stability
https://www.benchchem.com/product/b13813981#comparative-review-of-all-inorganic-perovskite-stability
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13813981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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